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Compound of Interest

Compound Name: 1,4-Dibenzoyloxycyclohexan

Cat. No.: B096277

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-Dibenzoyloxycyclohexane, a
disubstituted cyclohexane derivative with applications in materials science and potential
relevance in medicinal chemistry. This document will focus on the nomenclature, chemical
properties, and synthesis of its isomers, presenting data in a clear and accessible format for
researchers and professionals in the field.

Nomenclature and CAS Numbers

The nomenclature of "1,4-Dibenzoyloxycyclohexane” can be ambiguous. It is crucial to
distinguish between two closely related structures:

o 1,4-Bis(benzoyloxy)cyclohexane: This compound features two benzoyloxy groups directly
attached to the cyclohexane ring at positions 1 and 4.

» 1,4-Bis(benzoyloxymethyl)cyclohexane: In this molecule, the benzoyloxy groups are
attached to methyl groups, which are in turn bonded to the cyclohexane ring at the 1 and 4
positions.

This guide will primarily focus on 1,4-Bis(benzoyloxy)cyclohexane, as its name is a more direct
interpretation of the user's query. This compound exists as two geometric isomers: cis and
trans.
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A summary of the key identifiers for these compounds is provided in the table below.

Molecular

Compound Molecular .

Isomer CAS Number Weight ( g/mol
Name Formula |
1,4-
Bis(benzoyloxy)c  Mixture 19150-32-4 C20H2004 324.37
yclohexane
cis-1,4-
Bis(benzoyloxy)c  cis 13337-33-4 C20H2004 324.37
yclohexane
trans-1,4-
Bis(benzoyloxy)c  trans 13238-59-0 C20H2004 324.37
yclohexane
1,4-
Bis(benzoyloxym )

Mixture 35541-81-2[1] C22H2404 352.42

ethyl)cyclohexan

e

Physicochemical Properties

The physical and chemical properties of the cis and trans isomers of 1,4-

Bis(benzoyloxy)cyclohexane differ due to their distinct three-dimensional structures. The table

below summarizes key physicochemical data.

cis-1,4- trans-1,4-
Property Bis(benzoyloxy)cyclohexa Bis(benzoyloxy)cyclohexa
ne ne
Melting Point 116-117 °C 158-159 °C
Appearance White crystalline solid White crystalline solid
- Soluble in chloroform, Soluble in chloroform,
Solubility

dichloromethane

dichloromethane
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Synthesis of 1,4-Bis(benzoyloxy)cyclohexane
Isomers

The synthesis of cis- and trans-1,4-Bis(benzoyloxy)cyclohexane typically involves the
esterification of the corresponding cis- or trans-1,4-cyclohexanediol with benzoyl chloride.

Experimental Protocol: Synthesis of trans-1,4-
Bis(benzoyloxy)cyclohexane

This protocol describes a representative synthesis of the trans isomer.

Materials:

trans-1,4-Cyclohexanediol

e Benzoyl chloride

e Pyridine

¢ Dichloromethane (DCM)

e 1 M Hydrochloric acid (HCI)

o Saturated sodium bicarbonate (NaHCOs) solution

e Brine

¢ Anhydrous magnesium sulfate (MgSOQOa)

e Hexane

Ethyl acetate

Procedure:

¢ In a round-bottom flask, dissolve trans-1,4-cyclohexanediol in a mixture of pyridine and
dichloromethane at 0 °C.
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e Slowly add benzoyl chloride to the solution while stirring.
» Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.
e Quench the reaction by adding 1 M HCI.

o Separate the organic layer and wash it sequentially with 1 M HCI, saturated NaHCO3
solution, and brine.

o Dry the organic layer over anhydrous MgSOu4, filter, and concentrate under reduced
pressure.

» Purify the crude product by recrystallization from a mixture of hexane and ethyl acetate to
yield trans-1,4-Bis(benzoyloxy)cyclohexane as a white solid.

Logical Workflow for Synthesis

The following diagram illustrates the general workflow for the synthesis and purification of 1,4-
Bis(benzoyloxy)cyclohexane isomers.
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Synthesis Workflow

Reactants:
1,4-Cyclohexanediol (cis or trans)
Benzoyl Chloride
Pyridine

i

Esterification Reaction
in Dichloromethane

i

Workup:
Aqueous washes
(HCI, NaHCOQO3, Brine)

(Drying and Concentratior)
Purification:
Recrystallization

Characterization:
NMR, IR, Melting Point

Final Product:
cis- or trans-1,4-Bis(benzoyloxy)cyclohexane

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1,4-Bis(benzoyloxy)cyclohexane.

Potential Applications in Drug Development and
Research
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While direct applications of 1,4-Bis(benzoyloxy)cyclohexane in drug development are not
extensively documented, its structural motif is of interest. The cyclohexane core provides a rigid
scaffold that can be used to orient functional groups in specific spatial arrangements. The
benzoyloxy groups can participate in various intermolecular interactions, including hydrogen
bonding and pi-stacking, which are crucial for molecular recognition in biological systems.

Researchers may consider this molecule or its derivatives as:

» Scaffolds for new bioactive molecules: The cyclohexane ring can be further functionalized to
create libraries of compounds for screening.

o Probes for studying protein-ligand interactions: The defined stereochemistry of the cis and
trans isomers can help in understanding the spatial requirements of binding pockets.

 Building blocks in the synthesis of more complex molecules: The ester linkages can be
hydrolyzed to reveal the diol, which can then be used in subsequent synthetic steps.

Signaling Pathway Diagram (Hypothetical)

To illustrate how a molecule with a rigid core like 1,4-Dibenzoyloxycyclohexane could
theoretically be designed to interact with a signaling pathway, a hypothetical diagram is
presented below. This diagram does not represent a known interaction but serves as a
conceptual model for drug design professionals.
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Hypothetical Signaling Pathway Interaction
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Caption: Hypothetical interaction of a derivative with a signaling pathway.

This guide provides a foundational understanding of 1,4-Dibenzoyloxycyclohexane for
researchers and professionals. The provided data and protocols can serve as a starting point
for further investigation and application in various fields of chemical and biomedical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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